Cas no 271-76-1 (4H-Pyrazolo[3,4-d]pyrimidine)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidine
• CAS No: 271-76-1
• MF: C₅H₄N₄
• MW: 120.112059593201
• CID: 249516
• PubChem ID: 45080550
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidine
• 4H-Pyrazolo[3,4-d]pyrimidine (8CI,9CI)
• AG-E-86462
• CTK1A0877
• KB-192368
• SureCN7267815
• 4H-Pyrazolo[3,4-d]pyrimidine(8ci,9ci)
• DTXSID00664025
• 271-76-1
• SCHEMBL7267815

• Inchi： 1S/C5H4N4/c1-4-2-8-9-5(4)7-3-6-1/h2-3H,1H2
• InChI Key： AJMBIGCCEVCZDR-UHFFFAOYSA-N
• SMILES： N1=CN=C2C(=CN=N2)C1

Computed Properties

• Exact Mass: 120.04400
• Monoisotopic Mass: 120.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 49.44000
• LogP: -1.48110